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Compound of Interest

Compound Name: Pyriclor

Cat. No.: B156802 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling the herbicide Pyriclor. The information is tailored for researchers,

scientists, and drug development professionals to ensure safe laboratory practices and build

confidence in chemical handling.

Disclaimer: A specific Safety Data Sheet (SDS) for Pyriclor (CAS No. 1970-40-7) is not readily

available. The following recommendations are based on safety data for structurally similar

chlorinated pyridine compounds and general guidelines for handling pesticides. It is imperative

to handle Pyriclor with caution and to consult with your institution's Environmental Health and

Safety (EHS) department for specific guidance.

Immediate Safety and Hazard Information
Pyriclor is a chlorinated pyridine herbicide.[1] Based on analogous compounds, it should be

treated as a hazardous substance with the following potential hazards:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2]

Skin and Eye Damage: May cause severe skin burns and serious eye damage.[2]

Organ Toxicity: Suspected of causing damage to organs.[2]

Carcinogenicity and Reproductive Toxicity: Suspected of causing cancer and damaging

fertility or the unborn child.[2]
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Personal Protective Equipment (PPE)
Strict adherence to the following PPE protocols is mandatory when handling Pyriclor.

PPE Category Specification Rationale

Eye Protection

Chemical safety goggles

meeting ANSI Z87.1 standard.

A face shield should be worn

over goggles when there is a

risk of splashing.[3]

Protects against splashes and

airborne particles that can

cause severe eye damage.

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber). Check

manufacturer's compatibility

data. Do not use thin

disposable gloves.

Provides a barrier against skin

contact, which can be harmful.

[4]

Body Protection

A chemical-resistant laboratory

coat worn over long-sleeved

clothing and long pants. A

chemical-resistant apron may

also be necessary.

Prevents contamination of

personal clothing and skin.

Foot Protection

Closed-toe, chemical-resistant

shoes. Shoe covers may be

required.

Protects feet from spills.

Respiratory Protection

Work in a certified chemical

fume hood. If a fume hood is

not available or if generating

aerosols, a NIOSH-approved

respirator is required.[3]

Prevents inhalation of harmful

vapors or dusts.

Operational Plan for Handling Pyriclor
This step-by-step guide outlines the safe handling of Pyriclor from preparation to disposal.
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1. Preparation and Engineering Controls:

Always handle Pyriclor in a well-ventilated area, preferably within a certified chemical fume

hood.[5]

Ensure that an emergency eyewash station and safety shower are readily accessible.[5]

Have spill control materials (e.g., absorbent pads, sand) available in the immediate work

area.[6]

2. Handling Procedures:

Wear all required PPE before handling Pyriclor.

Avoid direct contact with the substance. Do not eat, drink, or smoke in the handling area.[2]

Measure and dispense the chemical carefully to avoid generating dust or aerosols.

Keep containers tightly closed when not in use.

3. In Case of a Spill:

Evacuate the immediate area and alert others.

If the spill is small and you are trained to handle it, wear appropriate PPE and contain the

spill with absorbent material.

Collect the spilled material and contaminated absorbents into a labeled, sealed container for

hazardous waste.[6]

For large spills, evacuate the area and contact your institution's EHS department

immediately.

4. First Aid Measures:

If Swallowed: Immediately call a POISON CENTER or doctor.[7]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of water.[2]
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If Inhaled: Remove the person to fresh air and keep comfortable for breathing.[7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[7]

Disposal Plan
Proper disposal of Pyriclor and its containers is crucial to prevent environmental contamination

and ensure regulatory compliance.

1. Waste Identification and Segregation:

All Pyriclor waste, including contaminated PPE and spill cleanup materials, must be treated

as hazardous waste.

Collect waste in a dedicated, clearly labeled, and sealed container. The label should include

"Hazardous Waste" and the full chemical name "Pyriclor".[8]

Do not mix Pyriclor waste with other waste streams unless compatibility is confirmed.[8]

2. Containerization:

Use a chemically compatible and leak-proof container (e.g., high-density polyethylene) for

waste collection.[6]

3. Storage Pending Disposal:

Store the sealed waste container in a designated hazardous waste accumulation area. This

area should be cool, dry, and well-ventilated.[5]

4. Arranging for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal contractor

to arrange for pickup and proper disposal.[8] High-temperature incineration is often the

preferred method for chlorinated organic compounds.[9]

Never dispose of Pyriclor down the drain or in the regular trash.[8]
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Safe Handling Workflow

Preparation
- Verify fume hood function

- Assemble all necessary PPE
- Prepare spill kit

Handling Pyriclor
- Don appropriate PPE

- Dispense in fume hood
- Keep container sealed

Experimental Use
- Follow established protocol

- Avoid generating dust/aerosols

Spill Response
- Evacuate and alert

- Use spill kit for small spills
- Contact EHS for large spills

First Aid
- Follow specific first aid measures
- Seek immediate medical attention

Decontamination
- Clean work surfaces

- Decontaminate equipment

Waste Collection
- Segregate hazardous waste

- Use labeled, sealed containers

Final Disposal
- Store in designated area

- Arrange for professional disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

